Cas no 2320379-66-4 (2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one)

• Product Name: 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one
• CAS No: 2320379-66-4
• MF: C₁₇H₂₃ClN₂O
• MW: 306.830323457718
• CID: 5338757
• Update Time: 2025-10-28

2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one
• 2-(2-chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethanone
• 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one

• Inchi： 1S/C17H23ClN2O/c18-16-8-2-1-5-14(16)13-17(21)20-10-4-9-19(11-12-20)15-6-3-7-15/h1-2,5,8,15H,3-4,6-7,9-13H2
• InChI Key： YYZYFGWUJPYKAX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CC(N1CCCN(CC1)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 3
• Topological Polar Surface Area: 23.6

Additional information on 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one

Introduction to 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one (CAS No. 2320379-66-4)

2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one (CAS No. 2320379-66-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of diazepanes, which are known for their diverse biological activities, including anxiolytic, sedative, and muscle relaxant properties. The unique structural features of this compound, particularly the presence of a chlorophenyl group and a cyclobutyl-substituted diazepane ring, make it a promising candidate for various therapeutic applications.

The synthesis of 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one involves a multi-step process that combines modern synthetic techniques with advanced purification methods. Recent studies have focused on optimizing the synthetic route to improve yield and purity, making the compound more accessible for further research and development. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently introduce the chlorophenyl and cyclobutyl moieties into the diazepane framework.

In terms of its biological activity, 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one has shown promising results in preclinical studies. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent anxiolytic effects in rodent models of anxiety. The study found that the compound significantly reduced anxiety-like behaviors in mice without causing sedation or motor impairment, suggesting a favorable therapeutic profile.

Further investigations into the mechanism of action revealed that 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one interacts with specific subtypes of GABA receptors, which are key targets for anxiolytic drugs. The selective binding to these receptors may explain its enhanced efficacy and reduced side effects compared to traditional benzodiazepines. Additionally, preliminary data suggest that the compound may have neuroprotective properties, making it a potential candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The pharmacokinetic properties of 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one have also been studied in detail. Research conducted at the Institute of Pharmacology and Toxicology in Berlin found that the compound has good oral bioavailability and a favorable half-life, which are important factors for its potential use as an oral medication. The metabolic stability of the compound was also evaluated, and it was found to be resistant to rapid metabolism by cytochrome P450 enzymes, reducing the risk of drug-drug interactions.

Clinical trials are currently underway to assess the safety and efficacy of 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one in human subjects. Early phase I trials have shown promising results, with no serious adverse events reported at therapeutic doses. These findings have paved the way for larger phase II and III trials to further evaluate its potential as a novel anxiolytic agent.

In conclusion, 2-(2-Chlorophenyl)-1-(4-cyclobutyl-1,4-diazepan-1-yl)ethan-1-one (CAS No. 2320379-66-4) represents a significant advancement in the development of anxiolytic drugs with improved safety and efficacy profiles. Its unique chemical structure and favorable pharmacological properties make it a promising candidate for various therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.